1-(4-Bromo-3-methylphenyl)-4-chloro-1H-pyrazole

• IUPAC Name: 1-(4-bromo-3-methylphenyl)-4-chloropyrazole
• InChI: InChI=1S/C10H8BrClN2/c1-7-4-9(2-3-10(7)11)14-6-8(12)5-13-14/h2-6H,1H3
• InChI Key: OCHFHVUVFYNVTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(C=N2)Cl)Br
• Molecular Formula: C10H8BrClN2
• Molecular Weight: 271.54 g/mol

Description

The compound “1-(4-Bromo-3-methylphenyl)-4-chloro-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. In this particular compound, the pyrazole ring is substituted with a 4-bromo-3-methylphenyl group at the 1-position and a chlorine atom at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, which is a heterocyclic aromatic ring. The bromine and chlorine atoms are likely to be the major sites of reactivity due to their electronegativity and ability to act as leaving groups.

Chemical Reactions Analysis

As a pyrazole derivative, this compound could potentially undergo a variety of chemical reactions. The bromine and chlorine atoms make it a good candidate for further substitution reactions. The aromatic ring could also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the halogens (bromine and chlorine) could increase its molecular weight and potentially its boiling and melting points. The aromatic ring and pyrazole group could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of nickel complexes , suggesting potential interactions with metal ions or involvement in catalytic processes.

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-(4-Bromo-3-methylphenyl)-4-chloro-1H-pyrazole is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetic profile.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, future studies could focus on improving its efficacy or reducing side effects. If it’s a chemical reagent, future work could focus on finding new reactions or improving existing ones.